N-(2-chloro-4-fluorophenyl)-2,2,2-trifluoroacetamide

• IUPAC Name: N-(2-chloro-4-fluorophenyl)-2,2,2-trifluoroacetamide
• InChI: InChI=1S/C8H4ClF4NO/c9-5-3-4(10)1-2-6(5)14-7(15)8(11,12)13/h1-3H,(H,14,15)
• InChI Key: BWRDLNUQULVMAA-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1F)Cl)NC(=O)C(F)(F)F
• Molecular Formula: C8H4ClF4NO
• Molecular Weight: 241.57 g/mol

Description

N-(2-chloro-4-fluorophenyl)-2,2,2-trifluoroacetamide is an organic compound with the molecular formula C8H5ClF4NO It is a derivative of acetamide, where the hydrogen atoms are substituted with chloro, fluoro, and trifluoromethyl groups

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(2-chloro-4-fluorophenyl)-2,2,2-trifluoroacetamide typically involves the reaction of 2-chloro-4-fluoroaniline with trifluoroacetic anhydride. The reaction is carried out in the presence of a base, such as pyridine, to facilitate the acylation process. The reaction conditions generally include:

Temperature: Room temperature to 50°C

Solvent: Dichloromethane or another suitable organic solvent

Reaction Time: 2-4 hours

Industrial Production Methods

On an industrial scale, the production of this compound may involve continuous flow processes to enhance efficiency and yield. The use of automated reactors and precise control of reaction parameters ensures consistent product quality.

Chemical Reactions Analysis

Types of Reactions

N-(2-chloro-4-fluorophenyl)-2,2,2-trifluoroacetamide undergoes various chemical reactions, including:

Nucleophilic Substitution: The chloro and fluoro groups can be substituted by nucleophiles such as amines or thiols.

Oxidation: The compound can be oxidized to form corresponding sulfoxides or sulfones.

Reduction: Reduction reactions can convert the compound to amines or other reduced forms.

Common Reagents and Conditions

Nucleophilic Substitution: Reagents like sodium azide or potassium thiocyanate in polar solvents.

Oxidation: Oxidizing agents such as hydrogen peroxide or m-chloroperbenzoic acid.

Reduction: Reducing agents like lithium aluminum hydride or sodium borohydride.

Major Products Formed

Nucleophilic Substitution: Formation of substituted amides or thiol derivatives.

Oxidation: Formation of sulfoxides or sulfones.

Reduction: Formation of amines or other reduced derivatives.

Scientific Research Applications

N-(2-chloro-4-fluorophenyl)-2,2,2-trifluoroacetamide has several scientific research applications:

Chemistry: Used as an intermediate in the synthesis of more complex organic molecules.

Biology: Investigated for its potential as an antimicrobial agent.

Medicine: Explored for its potential therapeutic properties, including anti-inflammatory and anticancer activities.

Industry: Utilized in the development of agrochemicals and pharmaceuticals.

Mechanism of Action

The mechanism of action of N-(2-chloro-4-fluorophenyl)-2,2,2-trifluoroacetamide involves its interaction with specific molecular targets. For instance, it may inhibit certain enzymes or receptors, leading to the modulation of biological pathways. The exact molecular targets and pathways can vary depending on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

• N-(2-chloro-4-fluorophenyl)acetamide
• N-(2-chloro-4-fluorophenyl)thiazole
• N-(2-chloro-4-fluorophenyl)sulfamoyl

Uniqueness

N-(2-chloro-4-fluorophenyl)-2,2,2-trifluoroacetamide is unique due to the presence of the trifluoromethyl group, which imparts distinct chemical properties such as increased lipophilicity and metabolic stability. This makes it a valuable compound for various applications, particularly in medicinal chemistry and drug development.